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Disclaimer: This document is intended for informational purposes for a technical audience. It is

a collation of publicly available data and does not constitute a formal safety assessment.

Always refer to the most current Safety Data Sheet (SDS) from your supplier and follow all

institutional and regulatory safety protocols.

Executive Summary
3-Chloro-4-fluoroaniline (CAS No: 367-21-5) is a halogenated aromatic amine widely used as

an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] A comprehensive

understanding of its hazard profile under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) is critical for ensuring safe handling, use, and disposal.

This guide provides a detailed analysis of the GHS hazard classification for 3-Chloro-4-
fluoroaniline. It summarizes available toxicological data, outlines the basis for its classification,

and highlights notable discrepancies among various data sources. The information is compiled

from supplier Safety Data Sheets (SDS), chemical databases, and regulatory inventories.
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The primary hazards associated with this compound are acute toxicity via oral, dermal, and

inhalation routes, and the potential for target organ damage after repeated exposure.[2][3]

There is conflicting information regarding its classification for skin and eye irritation, with some

sources indicating irritant or corrosive properties while others do not classify it for these

endpoints.[4][5]

GHS Hazard Identification and Classification
The GHS classification for 3-Chloro-4-fluoroaniline varies between suppliers and regulatory

notifications. The most frequently reported classifications point to significant acute toxicity and

potential for long-term health effects.

Signal Word: Danger[2][3] or Warning[4][6]

GHS Pictograms:

Pictogram Hazard Class

alt text Acute Toxicity (Fatal or Toxic)

alt text Health Hazard (e.g., STOT)

alt text
Irritant / Skin Sensitizer / Acute Toxicity

(Harmful)

alt text Corrosion (for eye damage)

Summary of GHS Hazard Classifications
There are notable inconsistencies in the classification of 3-Chloro-4-fluoroaniline across

different sources. The table below summarizes these classifications, with data aggregated from

multiple supplier SDS and the ECHA C&L Inventory.[5][7]
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Hazard Class
Common
Classification
(Category)

Hazard Statement
Notes on
Discrepancies

Acute Toxicity, Oral Category 3[2][3]
H301: Toxic if

swallowed

Some suppliers

classify as Category 4

(H302: Harmful if

swallowed).[4][6]

ECHA notifications are

split, with 55.7% for

Category 3 and 43%

for Category 4.[5]

Acute Toxicity, Dermal Category 3[2][3]
H311: Toxic in contact

with skin

Some suppliers

classify as Category 4

(H312: Harmful in

contact with skin).[4]

[6] 60.8% of ECHA

notifications indicate

Category 3.[5]

Acute Toxicity,

Inhalation
Category 3[2][3] H331: Toxic if inhaled

Some suppliers

classify as Category 4

(H332: Harmful if

inhaled).[4][6] 55.7%

of ECHA notifications

indicate Category 3.[5]

Skin Corrosion /

Irritation
Category 2

H315: Causes skin

irritation

Most suppliers state it

shall not be classified

as a skin irritant.[4][6]

[8]

Serious Eye Damage /

Irritation

Category 2 H319: Causes serious

eye irritation

A significant portion of

ECHA notifications

(36.7%) classify it as

Category 1 (H318:

Causes serious eye

damage).[5] Most

suppliers state it shall
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not be classified for

this hazard.[4][6][8]

STOT, Single

Exposure
Category 3

H335: May cause

respiratory irritation

This classification is

not common and is

reported by only a few

sources.

STOT, Repeated

Exposure
Category 2[2][3]

H373: May cause

damage to organs

through prolonged or

repeated exposure

This classification is

consistent across

most sources that

report it.[2][3][9]

STOT = Specific Target Organ Toxicity

Toxicological Data
The GHS classification is derived from toxicological data. The following tables summarize the

available quantitative information.

Acute Toxicity Data
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Exposure
Route

Endpoint Value Species Source
GHS
Category
Implication

Oral LD50 506 mg/kg Rat [4][6][8]

Category 4

(2000 ≥ LD50

> 300 mg/kg)

Dermal LD50
No Data

Available
- [2][3]

Classified as

Category 3/4

based on

available

information.

Inhalation LC50
No Data

Available
- [2][3]

Classified as

Category 3/4

based on

available

information.

Note: The reported oral LD50 of 506 mg/kg in rats technically falls into GHS Category 4.[4][6][8]

However, many suppliers classify it as the more severe Category 3, which may be based on

other available data, impurities, or a conservative assessment.[2][3]

Other Toxicological Endpoints
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Hazard Endpoint Result / Observation Source

Skin Corrosion/Irritation

Not classified by most sources.

One source classifies as

Category 2.

[4][6]

Serious Eye Damage/Irritation

Not classified by most sources.

Some sources classify as

Category 2 or Category 1.

[4][5][6]

Respiratory or Skin

Sensitisation

Shall not be classified as a

sensitiser.
[4][6][8]

Germ Cell Mutagenicity
No information available / Shall

not be classified.
[8]

Carcinogenicity

No component is listed as a

carcinogen by IARC, NTP,

ACGIH, or OSHA.

[3]

Reproductive Toxicity
No information available / Shall

not be classified.
[8]

Experimental Protocols
Detailed experimental protocols for the toxicological data of 3-Chloro-4-fluoroaniline are not

provided in the reviewed public literature (SDSs). However, such studies typically follow

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Example Protocol: Acute Oral Toxicity (Based on OECD Test Guideline 423)

This describes a typical, not a specific, protocol for this substance.

Objective: To determine the acute oral toxicity (LD50) of a substance.

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step determines the dose for the next step. The procedure is designed to

classify the substance into a GHS category rather than determining a precise LD50 value.
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Test Animals: Healthy, young adult rats of a single strain are typically used. They are fasted

prior to dosing.

Procedure:

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14

days.

Observations include changes in skin, fur, eyes, and mucous membranes, as well as

respiratory, circulatory, and autonomic nervous system effects.

Body weights are recorded weekly.

All animals are subjected to a gross necropsy at the end of the observation period.

Data Analysis: The LD50 is determined from the mortality data, and the substance is

assigned to a GHS category based on the results.

Visualizations
GHS Classification Workflow
The following diagram illustrates the logical process of classifying a substance for acute oral

toxicity based on experimental data.
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Experimental Data
Data Analysis & Comparison

Hazard Classification

Acute Oral Toxicity Study
(e.g., OECD 423)

Determine LD50 Value
(e.g., 506 mg/kg)

Result Compare to GHS CriteriaInput

Category 3
(300 ≥ LD50 > 50)Is LD50 ≤ 300?

Category 4
(2000 ≥ LD50 > 300)

Is LD50 > 300? Assign Signal Word
'Danger' or 'Warning'

Leads to

Click to download full resolution via product page

Caption: Logical workflow for GHS acute oral toxicity classification.

Classification Discrepancy Overview
This diagram shows the conflicting GHS classifications reported for 3-Chloro-4-fluoroaniline
from different sources for key hazard endpoints.

Acute Oral Toxicity Eye Damage/Irritation STOT - Repeated Exposure

3-Chloro-4-fluoroaniline

Category 3
(H301: Toxic)

Source: [1, 7, 9]

Category 4
(H302: Harmful)

Source: [2, 6]

Category 1
(H318: Serious Damage)

Source: [5]

Category 2
(H319: Irritation)

Source: [3]

Not Classified
Source: [2, 4, 6]

Category 2
(H373)

Source: [1, 3, 8]

Click to download full resolution via product page

Caption: Conflicting GHS classifications for 3-Chloro-4-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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